Cas no 1250786-93-6 (1-ethyl-3-phenyl-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 1-ethyl-3-phenyl-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 1250786-93-6
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 4581756
• Update Time: 2025-05-28

1-ethyl-3-phenyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-phenyl-4,5-dihydro-1H-pyrazol-5-one
• 3H-Pyrazol-3-one, 2-ethyl-2,4-dihydro-5-phenyl-

• Inchi： 1S/C11H12N2O/c1-2-13-11(14)8-10(12-13)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
• InChI Key： KIFRCZFHFNZPRH-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CC=C2)CC(=O)N1CC

Additional information on 1-ethyl-3-phenyl-4,5-dihydro-1H-pyrazol-5-one

Comprehensive Overview of 1-ethyl-3-phenyl-4,5-dihydro-1H-pyrazol-5-one (CAS No. 1250786-93-6): Properties, Applications, and Industry Insights

1-ethyl-3-phenyl-4,5-dihydro-1H-pyrazol-5-one (CAS No. 1250786-93-6) is a specialized organic compound belonging to the pyrazolone family. This heterocyclic molecule features a five-membered ring structure with nitrogen and oxygen atoms, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The compound's unique ethyl-phenyl substitution pattern enhances its reactivity and solubility, enabling diverse applications in modern chemistry.

Recent trends in drug discovery and green chemistry have renewed interest in pyrazolone derivatives like 1-ethyl-3-phenyl-4,5-dihydro-1H-pyrazol-5-one. Researchers are actively investigating its potential as a building block for bioactive molecules, particularly in developing anti-inflammatory and antimicrobial agents. The compound's structural flexibility allows for precise modifications, addressing current challenges in targeted drug delivery systems and molecular recognition technologies.

From a synthetic perspective, CAS 1250786-93-6 demonstrates remarkable stability under various reaction conditions. Its keto-enol tautomerism provides dual reactivity sites, facilitating the creation of complex molecular architectures. This characteristic has become particularly valuable in multicomponent reactions, a growing area of interest for sustainable synthesis methods. Industry professionals frequently search for information about its scalable production methods and purification techniques, reflecting the compound's commercial importance.

The spectroscopic properties of 1-ethyl-3-phenyl-4,5-dihydro-1H-pyrazol-5-one have been extensively studied, with NMR and mass spectrometry data confirming its structural integrity. These analytical characteristics make it valuable for quality control applications in fine chemical manufacturing. Recent publications highlight its utility as a chromophore in material science, particularly in the development of organic electronic materials and fluorescence probes for biochemical sensing.

Environmental considerations surrounding pyrazolone derivatives have prompted investigations into the biodegradation pathways of CAS 1250786-93-6. Modern research focuses on optimizing its eco-friendly synthesis using catalytic methods and renewable solvents. This aligns with global initiatives for green chemistry and circular economy principles in chemical production. Safety data sheets for this compound emphasize proper handling protocols and storage conditions, which remain top queries among laboratory professionals.

In the pharmaceutical sector, 1-ethyl-3-phenyl-4,5-dihydro-1H-pyrazol-5-one serves as a precursor for several drug candidates undergoing clinical trials. Its molecular framework appears in compounds targeting metabolic disorders and neurological conditions, reflecting current healthcare priorities. Patent analyses reveal growing intellectual property activity around modified pyrazolone cores, indicating sustained commercial interest in this chemical space.

Analytical method development for CAS 1250786-93-6 remains an active research area, with recent advancements in HPLC separation techniques and spectroscopic characterization. These methods address industry needs for precise quantification in complex matrices, particularly for pharmaceutical impurities profiling. The compound's chromatographic behavior has been documented in various solvent systems, providing valuable references for quality assurance specialists.

Emerging applications in material science have expanded the utility of 1-ethyl-3-phenyl-4,5-dihydro-1H-pyrazol-5-one beyond traditional chemical domains. Its incorporation into coordination polymers and metal-organic frameworks demonstrates potential for gas storage and separation technologies. These developments respond to increasing demands for energy-efficient materials and carbon capture solutions in industrial processes.

The global market for pyrazolone derivatives continues to evolve, with CAS 1250786-93-6 maintaining steady demand across research and production sectors. Market analyses highlight growing procurement inquiries from contract research organizations and specialty chemical manufacturers. Current supply chain considerations emphasize the importance of reliable sourcing and technical documentation for this intermediate compound.

Future research directions for 1-ethyl-3-phenyl-4,5-dihydro-1H-pyrazol-5-one may explore its potential in catalysis and asymmetric synthesis, building upon recent successes with related heterocyclic systems. The compound's structure-activity relationships continue to inform design strategies for novel functional materials and therapeutic agents, ensuring its ongoing relevance in scientific innovation.